Cas no 2172038-47-8 (1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol)

• Product Name: 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol
• CAS No: 2172038-47-8
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5750514
• PubChem ID: 165599186
• Update Time: 2025-07-15

1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1647477
• 2172038-47-8
• 1-(2-amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol
• 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol

• Inchi： 1S/C13H27NO/c1-10(2)12(4,14)13(15)8-5-6-11(3)7-9-13/h10-11,15H,5-9,14H2,1-4H3
• InChI Key： UVVQWNWRICARQY-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C(C)(C(C)C)N

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol

Introduction to 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol (CAS No. 2172038-47-8)

The compound 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol, identified by its CAS number 2172038-47-8, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. Its unique chemical composition, characterized by a cycloheptane core substituted with an aminoalkyl chain, positions it as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of structurally diverse compounds in addressing complex biological targets. The presence of both aromatic and aliphatic moieties in 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol suggests a high degree of flexibility, which is often crucial for achieving optimal binding affinity and selectivity in biological systems. This structural complexity has prompted researchers to investigate its interactions with various enzymes and receptors, with the aim of identifying potential pharmacological activity.

In the realm of drug development, the synthesis and characterization of such compounds are essential steps toward understanding their mechanisms of action. The 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol molecule has been subjected to rigorous analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, to elucidate its precise three-dimensional structure. These studies have provided valuable insights into its conformational preferences and stereochemical properties, which are critical factors in determining its biological efficacy.

The pharmacological potential of 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol has been explored in several preclinical models. Initial findings suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a candidate for further investigation in the treatment of neurological disorders. Additionally, its structural features may contribute to its ability to modulate inflammatory pathways, which is relevant to conditions such as rheumatoid arthritis and chronic pain syndromes.

One of the most intriguing aspects of this compound is its ability to undergo selective modifications at multiple sites. This versatility allows chemists to tailor its properties for specific therapeutic applications. For instance, functionalization at the cycloheptane ring or the aminoalkyl side chain can enhance its solubility or improve its metabolic stability. Such modifications are often necessary to optimize drug-like characteristics, ensuring that the final product is both effective and safe for clinical use.

The synthesis of 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as catalytic hydrogenation, cross-coupling reactions, and asymmetric synthesis have been employed to construct key intermediates with high precision. These advancements underscore the growing capability of synthetic chemists to create intricate molecules tailored for pharmaceutical applications.

As research in medicinal chemistry continues to evolve, compounds like 1-(2-Amino-3-methylbutan-2-yl)-4-methylcycloheptan-1-ol will play a crucial role in discovering new treatments for various diseases. The integration of computational modeling and high-throughput screening technologies has further accelerated the process of identifying promising candidates from large chemical libraries. This interdisciplinary approach combines the expertise of chemists, biologists, and computer scientists to streamline drug discovery efforts.

The safety and efficacy of any potential therapeutic agent must be thoroughly evaluated before clinical translation. Preclinical toxicology studies have been conducted on 1-(2-Amino-3-methylbutan-2-yll)-4-methylcycloheptan-l ol to assess its potential side effects and dosing requirements. These studies provide critical data for determining appropriate dosage regimens and identifying any toxicological concerns that need to be addressed before human trials can commence.

In conclusion, 1-(2-Amino--3--methylbutan--Z--yI)--4--methylcycIohextan--l--01 (CAS No.. 2172038--47--8) represents an exciting prospect in pharmaceutical research.. Its unique structural features,, coupled with preliminary evidence suggesting pharmacological activity., make it a valuable compound for further investigation.. As our understanding of molecular interactions continues to expand,, such compounds will undoubtedly contribute significantly to the development of next-generation therapeutics..